Cas no 438564-37-5 (6-(Trifluoromethyl)pyridine-3,4-diamine)

• Product Name: 6-(Trifluoromethyl)pyridine-3,4-diamine
• CAS No: 438564-37-5
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• MDL: MFCD13181795
• CID: 1015842
• PubChem ID: 22380004
• Update Time: 2025-06-11

6-(Trifluoromethyl)pyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-3,4-Pyridinediamine
• 3,4-DiaMine-6-(trifluoroMethyl)pyridine
• 6-(trifluoromethyl)pyridine-3,4-diamine
• 6-Trifluoromethylpyridine-3,4-diamine
• 3,4-Diamino-6-trifluoromethylpyridine
• 6-trifluoromethyl-pyridine-3,4-diamine
• SY058979
• DB-082941
• CS-0038526
• SCHEMBL3037202
• MFCD13181795
• 3,4-Diamino-6-(trifluoromethyl)pyridine
• 4,5-Diamino-2-(trifluoromethyl)pyridine
• 438564-37-5
• EN300-183963
• AS-63318
• A918531
• AB66687
• DTXSID40625276
• AKOS016011776
• 6-(Trifluoromethyl)pyridine-3,4-diamine

• MDL： MFCD13181795
• Inchi： 1S/C6H6F3N3/c7-6(8,9)5-1-3(10)4(11)2-12-5/h1-2H,11H2,(H2,10,12)
• InChI Key： ZXYMLNXDEYTMJX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CN=1)N)N)(F)F

Computed Properties

• Exact Mass: 177.05100
• Monoisotopic Mass: 177.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.467±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.1 g/l) (25 º C),
• PSA: 64.93000
• LogP: 2.42720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-(Trifluoromethyl)pyridine-3,4-diamine

Comprehensive Overview of 6-(Trifluoromethyl)pyridine-3,4-diamine (CAS No. 438564-37-5): Properties, Applications, and Industry Insights

6-(Trifluoromethyl)pyridine-3,4-diamine (CAS No. 438564-37-5) is a specialized organic compound featuring a pyridine core substituted with a trifluoromethyl group and two amino functional groups at the 3- and 4-positions. This unique structure endows it with remarkable chemical properties, making it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. The presence of the trifluoromethyl moiety enhances its lipophilicity and metabolic stability, traits highly sought after in modern drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives like 6-(Trifluoromethyl)pyridine-3,4-diamine has surged due to their pivotal role in developing bioactive molecules. Researchers and industries frequently search for "trifluoromethyl pyridine applications" or "synthesis of fluorinated amines," reflecting the growing interest in this niche. The compound’s versatility aligns with trends in sustainable chemistry, as fluorinated compounds often exhibit improved efficacy at lower dosages, reducing environmental impact—a key concern for regulatory bodies and eco-conscious manufacturers.

The synthesis of CAS No. 438564-37-5 typically involves multi-step reactions, including halogenation, amination, and selective fluorination. Advanced techniques such as catalytic C-F bond formation are gaining traction, addressing queries like "how to introduce trifluoromethyl groups"—a common challenge in synthetic chemistry. Analytical methods like HPLC and NMR ensure high purity, critical for applications where trace impurities could compromise performance, such as in pharmaceutical intermediates or electronic materials.

From an industrial perspective, 6-(Trifluoromethyl)pyridine-3,4-diamine is often explored for its potential in crop protection chemicals and kinase inhibitor development. Searches for "pyridine diamines in agrochemicals" highlight its relevance in addressing global food security challenges. Moreover, its role in OLED materials and lithium battery electrolytes taps into the booming energy storage and display technology markets, answering frequent queries about "fluorinated compounds in energy applications."

Regulatory compliance and safety profiles are also hot topics. While 438564-37-5 is not classified as hazardous under major chemical inventories, proper handling protocols are emphasized in "safe storage of fluorinated amines" searches. The compound’s stability under standard conditions makes it a practical choice for scalable production, aligning with industry needs for "cost-effective fluorinated building blocks."

In conclusion, 6-(Trifluoromethyl)pyridine-3,4-diamine exemplifies the intersection of innovation and practicality in specialty chemicals. Its applications span life sciences to advanced materials, resonating with search trends like "future of fluorinated heterocycles" and "green chemistry in amine synthesis." As research progresses, this compound is poised to remain a cornerstone in developing next-generation technologies.